Cas no 118872-69-8 (2-(Dimethylamino)acetamide hydrochloride)

• Product Name: 2-(Dimethylamino)acetamide hydrochloride
• CAS No: 118872-69-8
• MF: C₄H₁₁ClN₂O
• MW: 138.60
• CID: 5089979
• PubChem ID: 21900001
• Update Time: 2025-06-28

2-(Dimethylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)acetamide hydrochloride

• Inchi： 1S/C4H10N2O.ClH/c1-6(2)3-4(5)7;/h3H2,1-2H3,(H2,5,7);1H
• InChI Key： ZLAPBFZKNRAQHE-UHFFFAOYSA-N
• SMILES： CN(C)CC(=O)N.Cl

Additional information on 2-(Dimethylamino)acetamide hydrochloride

Introduction to Compound CAS No. 118872-69-8: 2-(Dimethylamino)acetamide Hydrochloride

2-(Dimethylamino)acetamide hydrochloride, also known by its CAS number 118872-69-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of 2-(dimethylamino)acetamide, which is a derivative of acetamide with a dimethylamino group attached to the second carbon atom of the acetic acid backbone.

The structure of 2-(dimethylamino)acetamide hydrochloride consists of a central carbon atom bonded to an amide group (-CONH₂) and a dimethylamino group (-N(CH₃)₂). The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which contributes to its solubility properties in various solvents. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of 2-(dimethylamino)acetamide hydrochloride in drug development, particularly in the design of bioactive molecules with specific pharmacological properties. Its ability to act as a versatile building block has made it valuable in the construction of peptide analogs and other bioactive compounds.

Structural and Chemical Properties

The molecular formula of 2-(dimethylamino)acetamide hydrochloride is C₄H₁₁N₃O·HCl, and its molecular weight is approximately 145.65 g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in water and common organic solvents such as ethanol and methanol.

The presence of the dimethylamino group imparts basicity to the molecule, which is neutralized by the hydrochloric acid to form the hydrochloride salt. This feature not only enhances its stability but also facilitates its use in various chemical reactions where controlled pH conditions are required.

Synthesis and Applications

2-(Dimethylamino)acetamide hydrochloride can be synthesized through several methods, including the reaction of dimethylamine with acetyl chloride or acetic anhydride, followed by acidification with hydrochloric acid. The synthesis process is well-documented in organic chemistry literature and has been optimized for scalability in industrial settings.

In terms of applications, this compound serves as an important intermediate in the synthesis of various pharmaceutical agents, including antibiotics, antiviral drugs, and anticancer agents. Its role as a building block in peptide synthesis has been particularly significant, enabling researchers to construct complex peptide structures with tailored biological activities.

Recent Research Findings

Recent advancements in medicinal chemistry have further elucidated the potential of 2-(dimethylamino)acetamide hydrochloride. For instance, studies have demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. These findings underscore its importance as a key intermediate in drug discovery programs.

Additionally, research into its pharmacokinetic properties has provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. Such studies are crucial for determining its suitability as a drug candidate or precursor in pharmaceutical formulations.

Safety and Handling

Handling precautions:Safety data sheets (SDS) for this compound indicate that it should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling to minimize exposure risks.